Cas no 1807300-49-7 (Ethyl 4-cyano-2-fluoro-3-ethylbenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-3-ethylbenzoate
• CAS No: 1807300-49-7
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 4957552
• Update Time: 2025-07-22

Ethyl 4-cyano-2-fluoro-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-3-ethylbenzoate

• Inchi： 1S/C12H12FNO2/c1-3-9-8(7-14)5-6-10(11(9)13)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： FEWHGOMXHMEHKF-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-3-ethylbenzoate

Ethyl 4-cyano-2-fluoro-3-ethylbenzoate (CAS No. 1807300-49-7): A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-3-ethylbenzoate, identified by its unique CAS number 1807300-49-7, is a compound of significant interest in the field of pharmaceutical chemistry. This organic compound, featuring a benzoate ester group and substituents that include a cyano and fluoro moiety, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The structural features of this compound make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate consists of a benzene ring substituted with an ethyl group at the 3-position, a cyano group at the 4-position, and a fluoro atom at the 2-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. Specifically, the cyano group can serve as a site for further functionalization, while the fluoro atom is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. The fluoro atom, due to its ability to influence pharmacokinetic properties such as solubility and lipophilicity, has become a staple in medicinal chemistry. Ethyl 4-cyano-2-fluoro-3-ethylbenzoate exemplifies this trend, as its fluorinated counterpart can be used to develop more effective and targeted therapies.

One of the most compelling aspects of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to create derivatives with enhanced biological activity. For instance, studies have shown that modifications at the cyano or fluoro positions can lead to compounds with improved efficacy against various diseases. This underscores the importance of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate in the arsenal of synthetic chemists.

The benzoate ester group in Ethyl 4-cyano-2-fluoro-3-ethylbenzoate also contributes to its versatility. Ester functionalities are commonly used in drug design due to their ability to modulate pharmacokinetic properties and improve oral bioavailability. Furthermore, the ethyl group at the 3-position provides additional steric bulk, which can be fine-tuned to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate. Molecular modeling studies have demonstrated that this compound can be incorporated into drug candidates targeting various receptors and enzymes. These studies not only predict the binding affinity of potential derivatives but also provide insights into their mechanism of action. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

Experimental validation of these computational findings has been crucial in confirming the utility of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate. Synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. These methods often involve multi-step organic transformations that highlight the compound's reactivity and synthetic flexibility. The ability to produce high-purity Ethyl 4-cyano-2-fluoro-3-ethylbenzoate has facilitated its use in numerous research projects.

The pharmaceutical industry has taken note of Ethyl 4-cyano-2-fluoro-3-ethylbenzoate's potential. Several companies are currently exploring its use in developing new drugs for unmet medical needs. These efforts are supported by academic research, which continues to uncover new applications for this versatile compound. The intersection of academia and industry is driving innovation, leading to faster development cycles and more effective treatments.

Looking ahead, Ethyl 4-cyano-2-fluoro-3-ethylbenzoate is poised to play an even greater role in pharmaceutical research. As our understanding of disease mechanisms grows, so does the demand for innovative molecular tools like this compound. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs worldwide.

In conclusion, Ethyl 4-cyano-2-fluoro-3-ethylbenzoate (CAS No. 1807300-49-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural attributes and synthetic versatility make it a valuable tool for researchers developing new therapeutic agents. With ongoing advancements in both experimental and computational methodologies, this compound is set to remain at the forefront of drug discovery efforts.